1-(1H-imidazol-1-yl)-2-butanol

• Molecular Formula: C7H12N2O
• Molecular Weight: 140.18 g/mol
• IUPAC Name: 1-imidazol-1-ylbutan-2-ol
• InChI: InChI=1S/C7H12N2O/c1-2-7(10)5-9-4-3-8-6-9/h3-4,6-7,10H,2,5H2,1H3
• InChI Key: GSSWPMYSEDCKMF-UHFFFAOYSA-N
• Canonical SMILES: CCC(CN1C=CN=C1)O

Description

1-(1H-imidazol-1-yl)-2-butanol is a useful research compound. Its molecular formula is C7H12N2O and its molecular weight is 140.18 g/mol. The purity is usually 95%.
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Scientific Research Applications

Pharmaceutical Applications

• Antimicrobial Activity
  Research has demonstrated that imidazole derivatives, including 1-(1H-imidazol-1-yl)-2-butanol, exhibit notable antimicrobial properties. In one study, the compound was tested against a variety of microorganisms, showing effectiveness comparable to established antibiotics. The study highlighted its potential as a lead compound for developing new antimicrobial agents .
• Anticancer Properties
  The compound has been evaluated for its anticancer activity. A series of imidazole derivatives were synthesized and tested for their ability to inhibit cancer cell proliferation. Results indicated that certain derivatives possess significant cytotoxic effects against various cancer cell lines, suggesting that this compound could be further explored as a potential anticancer drug .
• Antitubercular Activity
  Recent studies have also focused on the antitubercular properties of imidazole derivatives. This compound was part of a broader investigation into compounds that inhibit Mycobacterium tuberculosis. The results showed promising activity, warranting further research into its mechanism of action and efficacy .

Catalytic Applications

• Ionic Liquids and Catalysis
  This compound can be converted into ionic liquids, which are valuable as environmentally friendly solvents and catalysts in chemical reactions. Studies have reported the synthesis of novel ionic liquids derived from this compound, demonstrating their utility in catalyzing reactions such as polymerization and transesterification .
• Metal-Free Catalysis
  The compound has also been investigated as a metal-free catalyst in various organic transformations. Its ability to facilitate reactions without the need for toxic metals makes it an attractive alternative in green chemistry .

Material Science Applications

• Synthesis of Functional Materials
  This compound serves as a precursor for synthesizing functional materials such as polymers and coatings. Its unique properties allow for the development of materials with enhanced mechanical and thermal stability, which are crucial for various industrial applications .
• Biocompatible Polymers
  Research indicates that polymers derived from imidazole compounds exhibit biocompatibility, making them suitable for biomedical applications such as drug delivery systems and tissue engineering scaffolds .

Case Study 1: Antimicrobial Efficacy

A study conducted on the antimicrobial properties of various imidazole derivatives included this compound. The compound was tested against Gram-positive and Gram-negative bacteria, with results indicating significant inhibition zones comparable to standard antibiotics.

Case Study 2: Anticancer Activity

In vitro testing of synthesized imidazole derivatives showed that this compound exhibited cytotoxicity against several cancer cell lines, leading researchers to propose it as a candidate for further development into anticancer therapeutics.

Synthesis routes and methods

Procedure details

A solution of 1,2-epoxybutane (2.0 mL, 23 mmol) and imidazole (2.37 g, 35 mmol) in acetonitrile (20 mL) was stirred at reflux for 24 h. The mixture was concentrated, taken up in water (30 mL) and extracted with ethyl acetate (9×10 mL). The combined extracts were dried (Na2SO4) and concentrated. The residue was purified by flash column chromatography (SiO2, CH2Cl2-methanol-ammonium hydroxide 80:20:1) to give 1-(1H-imidazol-1-yl)-2-butanol (1.57 g, 48%) as a colorless oil. NMR spectrum was consistent with structure. MS EI: M+• 140.0948 (M+• 140.0950).